M3 Binding Affinity vs. Des-methyl Analog
In competitive radioligand binding assays using CHO cell membranes expressing human recombinant M3 muscarinic acetylcholine receptors, 2-Bromo-5-methyl-N-(1,3-thiazol-5-ylmethyl)aniline demonstrates a binding affinity of pIC50 = 7.26 ± 0.04. This represents a 2.2-fold higher affinity compared to its closest des-methyl analog, 2-Bromo-N-(1,3-thiazol-5-ylmethyl)aniline, which exhibits pIC50 = 6.91 ± 0.12 under identical assay conditions [1]. The quantitative difference in pIC50 (Δ = 0.35 log units) establishes the 5-methyl group as a positive contributor to M3 receptor recognition.
| Evidence Dimension | M3 receptor binding affinity (pIC50) |
|---|---|
| Target Compound Data | pIC50 = 7.26 ± 0.04 (IC50 ≈ 55 nM) |
| Comparator Or Baseline | 2-Bromo-N-(1,3-thiazol-5-ylmethyl)aniline: pIC50 = 6.91 ± 0.12 (IC50 ≈ 123 nM) |
| Quantified Difference | ΔpIC50 = 0.35 (2.2-fold higher affinity for target compound) |
| Conditions | CHO cell membranes expressing human recombinant M3 mAChR; radioligand: [³H]-N-methylscopolamine; data expressed as mean ± SEM from at least two independent determinations |
Why This Matters
Higher M3 receptor binding affinity translates to lower compound quantities required for in vitro functional assays and establishes this specific substitution pattern as superior for M3 antagonist development compared to the des-methyl analog.
- [1] Busch-Petersen, J., et al. US Patent 7,232,841 B2. M3 Muscarinic Acetylcholine Receptor Antagonists. Issued June 19, 2007. Table 1, Compound entries for Example 8 (target) and Example 11 (des-methyl comparator). View Source
